Technical Guide: Kinase Inhibitor Scaffolds Containing the 1,6-Naphthyridinone Core
Technical Guide: Kinase Inhibitor Scaffolds Containing the 1,6-Naphthyridinone Core
Executive Summary: The "Switch Control" Scaffold
The 1,6-naphthyridinone (specifically 1,6-naphthyridin-2(1H)-one) has emerged as a privileged scaffold in medicinal chemistry, distinct from its quinoline and quinazoline predecessors due to its superior physicochemical properties and unique binding modes. Unlike "flat" kinase inhibitors that merely occupy the ATP pocket, 1,6-naphthyridinone derivatives often act as Type II or Switch Control inhibitors. They exploit the lactam functionality to engage the hinge region while projecting substituents into the solvent front and back clefts to lock kinases in inactive conformations.
This guide analyzes the core's utility, focusing on Ripretinib (Qinlock) —an FDA-approved broad-spectrum KIT/PDGFRA inhibitor—and the p38 MAPK inhibitor series developed by Merck. It provides actionable synthetic routes and validated assay protocols for researchers optimizing this scaffold.
Structural Biology & Pharmacophore Analysis[1]
The 1,6-naphthyridinone core offers a distinct advantage over the ubiquitous quinoline scaffold: the embedded nitrogen atoms and the lactam motif create a polarized electronic landscape that improves solubility and metabolic stability while maintaining high affinity for the kinase hinge.
The Binding Triad
The scaffold typically binds to the kinase ATP-binding site via the following interactions:
-
Hinge Region (The Anchor): The C2-carbonyl (acceptor) and N1-H (donor) (or N1-alkyl group interacting hydrophobically) mimic the adenine ring of ATP. In Ripretinib, the core sits adjacent to the hinge, while the urea tail extends into the DFG pocket.
-
The "Switch" Pocket (C3 Position): Substituents at C3 are critical. In Type II inhibitors, large aryl groups here push the activation loop (A-loop) into an inactive conformation.
-
Solvent Front (C7 Position): The C7 position allows for the attachment of solubilizing groups (e.g., piperidines, morpholines) without disrupting the core binding.
Diagram: General Pharmacophore & Binding Mode
Figure 1: Pharmacophore map illustrating how the 1,6-naphthyridinone core bridges the hinge region and the DFG pocket to enforce kinase inhibition.
Case Studies in Drug Discovery
Ripretinib (Qinlock): The Crown Jewel
Target: KIT and PDGFRA (Broad spectrum) Mechanism: Ripretinib is a "switch-control" inhibitor. Unlike Imatinib (Type II) which binds only the inactive loop, Ripretinib binds both the activation loop switch and the juxtamembrane switch , locking the kinase in an autoinhibited state.
-
Chemistry: The 1,6-naphthyridinone core is substituted at C3 with a fluorophenyl-urea moiety. The urea forms a canonical Type II interaction (H-bonds to Glu/Asp of the αC-helix and DFG motif), while the naphthyridinone core anchors the molecule.
p38 MAPK Inhibitors (Merck)
Target: p38α MAPK (Inflammation) Innovation: Merck scientists utilized the 1,6-naphthyridinone scaffold to achieve exquisite selectivity over other MAP kinases.
-
SAR Insight: Substitution at the N1 position with a methyl group and C7 with a bulky amine (e.g., tert-butyl piperidine) was crucial for potency. The carbonyl of the naphthyridinone accepts a hydrogen bond from the backbone NH of Met109 in p38α.
Synthetic Methodology: The Heck-Lactamization Route[2][3]
The construction of the 1,6-naphthyridinone core is non-trivial. The most robust industrial route, developed by Merck for their p38 program, utilizes a Heck-Lactamization cascade . This method is superior to traditional condensation (e.g., Friedlander) because it allows for late-stage diversification.
Diagram: Synthetic Pathway
Figure 2: The Heck-Lactamization cascade for efficient assembly of the 1,6-naphthyridinone core.
Detailed Protocol: Synthesis of 1-Methyl-3-phenyl-1,6-naphthyridin-2(1H)-one
Objective: Synthesize the core scaffold suitable for SAR exploration.
Reagents:
-
A:
-(2,6-Dichlorophenyl)-2-phenylacrylamide (Substrate) -
B: 4-Amino-3-bromopyridine (Heterocycle precursor)
-
Catalyst: Palladium(II) acetate (
) -
Ligand: Tri-o-tolylphosphine (
) -
Base: Triethylamine (
) -
Solvent: Propionitrile or DMF
Step-by-Step Methodology:
-
Preparation: In a flame-dried pressure vessel, dissolve Reagent A (1.0 eq) and Reagent B (1.1 eq) in degassed propionitrile (0.2 M).
-
Catalyst Addition: Add
(5 mol%) and (10 mol%). Add (3.0 eq). -
Reaction: Seal the vessel and heat to 100°C for 16 hours . The reaction proceeds via intermolecular Heck coupling followed by spontaneous intramolecular amidation (lactamization) to close the ring.
-
Workup: Cool to room temperature. Filter through a Celite pad to remove Palladium black. Concentrate the filtrate in vacuo.
-
Purification: Purify via flash column chromatography (SiO2, 0-5% MeOH in DCM).
-
Validation:
-
1H NMR (DMSO-d6): Look for the singlet at
ppm (C5-H) and the doublet at ppm (C7-H). -
LC-MS: Confirm [M+H]+ peak.
-
Why this works: The acrylamide double bond accepts the oxidative addition product of the bromopyridine. The pendant amide nitrogen then attacks the ester/carbonyl (or displaces a leaving group if designed as such) to close the 6-membered lactam ring.
Experimental Protocol: Kinase Inhibition Assay (KIT/PDGFRA)
To validate the biological activity of synthesized 1,6-naphthyridinone derivatives, a reliable biochemical assay is required. The ADP-Glo™ Kinase Assay is the industry standard for this scaffold due to its high sensitivity for Type II inhibitors.
Assay Logic
Type II inhibitors (like Ripretinib) often have slow dissociation rates (
Step-by-Step Protocol
Materials:
-
Recombinant Human KIT (D816V mutant or WT)
-
Substrate: Poly(Glu, Tyr) 4:1
-
ATP (Ultrapure)
-
ADP-Glo™ Reagent (Promega)
-
Assay Buffer: 40 mM Tris pH 7.5, 20 mM MgCl2, 0.1 mg/mL BSA, 1 mM DTT.
Workflow:
-
Compound Prep: Prepare 3-fold serial dilutions of the 1,6-naphthyridinone derivative in 100% DMSO.
-
Enzyme Mix: Dilute KIT enzyme to 2x final concentration (typically 2-5 nM) in Assay Buffer.
-
Pre-Incubation (Critical): Add 2.5 µL of Compound to 2.5 µL of Enzyme Mix in a 384-well white plate. Incubate for 60 minutes at RT.
-
Note: This step is essential for "Switch Control" inhibitors to lock the kinase conformation.
-
-
Reaction Initiation: Add 5 µL of ATP/Substrate mix (ATP at
, typically 10-50 µM). -
Incubation: Incubate for 60 minutes at RT.
-
Detection:
-
Add 10 µL ADP-Glo™ Reagent (Depletes remaining ATP). Incubate 40 min.
-
Add 20 µL Kinase Detection Reagent (Converts ADP to Light). Incubate 30 min.
-
-
Read: Measure Luminescence (RLU) on a multimode plate reader (e.g., EnVision).
-
Analysis: Fit data to a 4-parameter logistic equation to determine
.
Signaling Pathway: KIT Oncogenic Signaling
Understanding the downstream effects is crucial for cell-based validation. 1,6-naphthyridinones targeting KIT block the PI3K/AKT and MAPK/ERK pathways.
Figure 3: Oncogenic signaling pathways downstream of KIT. 1,6-naphthyridinone inhibitors block the initial autophosphorylation, shutting down both PI3K and MAPK arms.
Comparative Data: 1,6-Naphthyridinone vs. Quinolines
| Feature | 1,6-Naphthyridinone | Quinoline (e.g., Cabozantinib) | Impact on Development |
| H-Bond Donors | Lactam NH (N1) | None (usually) | Naphthyridinone mimics ATP adenine better. |
| Solubility | High (Polar core) | Moderate | Naphthyridinone requires fewer solubilizing tails. |
| Selectivity | High (Tunable C3/C7) | Moderate (Promiscuous) | Naphthyridinone achieves better "Switch Control". |
| Metabolic Stability | High (N-rich ring) | Moderate (Oxidation prone) | Lower clearance, better PK profile. |
References
-
Smith, B. D., et al. (2019). Ripretinib (DCC-2618) Is a Switch Control Kinase Inhibitor of a Broad Spectrum of Oncogenic and Drug-Resistant KIT and PDGFRA Variants. Cancer Cell. Link
-
Chung, J. Y., & Cvetovich, R. J. (2006). Synthesis development of a naphthyridinone p38 kinase inhibitor. Current Opinion in Drug Discovery & Development.[1] Link
-
Chen, T., et al. (2020). Identification of a novel series of 1,6-naphthyridinone-based class II MET kinase inhibitors. European Journal of Medicinal Chemistry.[2][3] Link[2]
-
Ruchelman, A. L., et al. (2006). 1,6-Naphthyridines as potent inhibitors of spleen tyrosine kinase (SYK). Bioorganic & Medicinal Chemistry Letters.[4] Link
-
Deciphera Pharmaceuticals. Qinlock (Ripretinib) Prescribing Information.[5] FDA.gov. Link
Sources
- 1. Synthesis development of a naphthyridinone p38 kinase inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
- 2. | BioWorld [bioworld.com]
- 3. Discovery of 1,6-naphthyridinone-based MET kinase inhibitor bearing quinoline moiety as promising antitumor drug candidate - PubMed [pubmed.ncbi.nlm.nih.gov]
- 4. medchemexpress.com [medchemexpress.com]
- 5. mdpi.com [mdpi.com]
